Cas no 898759-91-6 (2-(4-Cyanobenzoyl)oxazole)

2-(4-Cyanobenzoyl)oxazole structure
2-(4-Cyanobenzoyl)oxazole structure
Product Name:2-(4-Cyanobenzoyl)oxazole
CAS No:898759-91-6
MF:C11H6N2O2
MW:198.177542209625
MDL:MFCD07699358
CID:1070379
PubChem ID:24723649
Update Time:2025-04-20

2-(4-Cyanobenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Nitrobenzoyl)oxazole
    • 2-(4-Cyanobenzoyl)oxazole
    • 4-(1,3-oxazole-2-carbonyl)benzonitrile
    • 898759-91-6
    • AKOS006287062
    • MFCD07699358
    • DTXSID00642085
    • MDL： MFCD07699358
    • Inchi： 1S/C11H6N2O2/c12-7-8-1-3-9(4-2-8)10(14)11-13-5-6-15-11/h1-6H
    • InChI Key： IWSOFFYLWJRGKD-UHFFFAOYSA-N
    • SMILES： O1C=CN=C1C(C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 198.04300
  • Monoisotopic Mass: 198.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 66.89000
  • LogP: 1.77728

2-(4-Cyanobenzoyl)oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Cyanobenzoyl)oxazole Pricemore >>

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2-(4-Cyanobenzoyl)oxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898759-91-6)2-(4-Cyanobenzoyl)oxazole
Order Number:A1189375
Stock Status:in Stock
Quantity:1g/2g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:09
Price ($):1528.0/2309.0/4694.0
Email:sales@amadischem.com

2-(4-Cyanobenzoyl)oxazole Related Literature

898759-91-6 (2-(4-Cyanobenzoyl)oxazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:898759-91-6)2-(4-Cyanobenzoyl)oxazole
A1189375
Purity:99%/99%/99%
Quantity:1g/2g/5g
Price ($):1528.0/2309.0/4694.0
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